Cas no 1214381-81-3 (3'-Fluoro-5-nitro[1,1'-biphenyl]-3-carboxylic acid)

• Product Name: 3'-Fluoro-5-nitro[1,1'-biphenyl]-3-carboxylic acid
• CAS No: 1214381-81-3
• MF: C₁₃H₈FNO₄
• MW: 261.205327033997
• MDL: MFCD14700013
• CID: 2617631
• Update Time: 2023-08-07

3'-Fluoro-5-nitro[1,1'-biphenyl]-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluorophenyl)-5-nitrobenzoic acid
• 3'-Fluoro-3-nitrobiphenyl-5-carboxylic acid
• 3'-Fluoro-5-nitro[1,1'-biphenyl]-3-carboxylic acid

• MDL： MFCD14700013
• Inchi： 1S/C13H8FNO4/c14-11-3-1-2-8(5-11)9-4-10(13(16)17)7-12(6-9)15(18)19/h1-7H,(H,16,17)
• InChI Key： AHGWTOSTMMNQKP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 261.044
• Monoisotopic Mass: 261.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1